4-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-10-5-7(2-4-11(10)15)8-1-3-9(13(17)18)12(16)6-8/h1-6H,(H,17,18)
• InChI Key: DRTQCOZOYSQOGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)F)C(=O)O
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID40690540
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261976-94-6

Description

4-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% (4-CF2FB-95%) is a fluorinated organic compound with a wide range of applications in scientific research and laboratory experiments. It is a white crystalline solid with a molecular weight of 254.05 g/mol. 4-CF2FB-95% is a versatile compound that has been used in a variety of scientific research applications, including in biochemical and physiological studies, as well as in the synthesis of other compounds.

Scientific Research Applications

4-CF2FB-95% has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds and drugs, as well as in the synthesis of other compounds. It has also been used in the synthesis of various fluorinated molecules, such as fluoroquinolones, fluoroalkenes, and fluoroaromatics.

Mechanism of Action

The mechanism of action of 4-CF2FB-95% is not fully understood. However, it is believed that the compound binds to certain receptors in the body and affects their activity. This can lead to changes in biochemical and physiological processes, which can be studied in laboratory experiments.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CF2FB-95% are not fully understood. However, it has been shown to have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes and phosphodiesterases. It has also been shown to have an inhibitory effect on the activity of certain proteins, such as tyrosine kinase and cyclooxygenase.

Advantages and Limitations for Lab Experiments

4-CF2FB-95% has several advantages for use in laboratory experiments. It is highly soluble in water and organic solvents, making it easy to work with. It is also relatively stable at room temperature and is not prone to decomposition. The compound is also non-toxic, making it safe to use in laboratory experiments. However, 4-CF2FB-95% is not very soluble in ethanol, making it difficult to use in some experiments.

Future Directions

There are several potential future directions for 4-CF2FB-95%. It could be used in the synthesis of other fluorinated compounds, such as fluoroquinolones and fluoroalkenes. It could also be used in the development of new drugs, as it has been shown to have an inhibitory effect on certain enzymes and proteins. Additionally, further research could be done to understand the biochemical and physiological effects of 4-CF2FB-95%. Finally, the compound could be used in the development of new analytical methods, as it has been shown to be a useful tool for the determination of certain compounds.

Synthesis Methods

4-CF2FB-95% can be synthesized by the reaction of 4-chloro-3-fluorophenol and 2-fluorobenzoic acid in the presence of a strong acid catalyst. The reaction is carried out at a temperature of 80-90 °C and an atmospheric pressure of 1 atm. The reaction is complete after two hours. The product is then purified by recrystallization from ethyl acetate and the final product is 4-CF2FB-95%.